Cas no 1292841-28-1 (Lapaquistat-d9 Acetate)

• Product Name: Lapaquistat-d9 Acetate
• CAS No: 1292841-28-1
• MF: C₃₃H₄₁ClN₂O₉
• MW: 645.139649152756
• CID: 4555345
• Update Time: 2025-09-27

Lapaquistat-d9 Acetate Chemical and Physical Properties

Names and Identifiers

• Lapaquistat-d9 Acetate

• Inchi： 1S/C33H41ClN2O9/c1-20(37)44-19-33(2,3)18-36-25-10-9-22(34)16-24(25)30(23-7-6-8-26(42-4)31(23)43-5)45-27(32(36)41)17-28(38)35-13-11-21(12-14-35)15-29(39)40/h6-10,16,21,27,30H,11-15,17-19H2,1-5H3,(H,39,40)/t27-,30-/m1/s1
• InChI Key： CMLUGNQVANVZHY-POURPWNDSA-N
• SMILES： O(C1C(=CC=CC=1[C@H]1O[C@@H](C(=O)N(CC(C)(C)COC(=O)C)C2=CC=C(Cl)C=C12)CC(N1C([H])([H])C([H])([H])C([H])(CC(=O)O)C([H])([H])C1([H])[H])=O)OC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on Lapaquistat-d9 Acetate

Introduction to Lapaquistat-d9 Acetate (CAS No: 1292841-28-1) and Its Emerging Applications in Chemical Biology

The compound Lapaquistat-d9 Acetate, identified by the chemical abstracts service number CAS No 1292841-28-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. As a deuterated derivative of lapaquistat, this molecule has garnered attention for its unique structural properties and potential therapeutic applications. Lapaquistat-d9 Acetate belongs to a class of molecules that exhibit inhibitory effects on specific biological pathways, making it a valuable tool in both academic research and drug development pipelines.

In recent years, the demand for high-purity labeled compounds has surged, particularly in the realm of mass spectrometry-based metabolomics and proteomics. The introduction of deuterated isotopes, such as those found in Lapaquistat-d9 Acetate, offers researchers a means to enhance the sensitivity and specificity of their analytical techniques. The use of deuterated analogs helps mitigate interference from endogenous compounds, thereby improving the accuracy of metabolic profiling studies. This has profound implications for understanding disease mechanisms and identifying novel drug targets.

The chemical structure of Lapaquistat-d9 Acetate incorporates deuterium atoms at strategic positions, which not only improves its stability under analytical conditions but also allows for detailed structural elucidation through advanced spectroscopic methods. The acetate moiety further enhances its solubility in aqueous buffers, making it more amenable for use in biological assays. These characteristics have positioned Lapaquistat-d9 Acetate as a versatile tool for researchers investigating enzyme kinetics, metabolic flux analysis, and drug-drug interactions.

Recent studies have highlighted the role of lapaquistat derivatives in modulating key cellular processes. Lapaquistat itself has been studied for its potential in treating metabolic disorders by inhibiting specific enzymes involved in cholesterol biosynthesis. The deuterated version, Lapaquistat-d9 Acetate, retains these inhibitory properties while offering additional benefits such as improved detection rates in mass spectrometry assays. This has opened new avenues for studying the pharmacokinetics and pharmacodynamics of lapaquistat-like compounds without compromising on analytical precision.

The application of Lapaquistat-d9 Acetate extends beyond basic research into more applied fields such as drug discovery and personalized medicine. By providing a labeled analog, pharmaceutical companies can conduct comprehensive studies on the absorption, distribution, metabolism, and excretion (ADME) profiles of their candidates. This is particularly crucial in early-stage drug development where understanding how a compound interacts with biological systems is paramount. The use of isotopically labeled compounds like Lapaquistat-d9 Acetate enables more robust preclinical testing, reducing the risk of costly failures during later stages of development.

Moreover, the growing interest in isotope-labeled compounds is driven by advancements in synthetic chemistry that have made the production of such molecules more efficient and cost-effective. The synthesis of Lapaquistat-d9 Acetate exemplifies this trend, as it can now be produced with high yield and purity using established methodologies. This accessibility has democratized the use of deuterated compounds among academic institutions and biotech startups alike, fostering innovation across multiple disciplines.

In conclusion, Lapaquistat-d9 Acetate (CAS No: 1292841-28-1) stands out as a critical component in modern chemical biology research. Its unique properties as a deuterated derivative of lapaquistat make it an indispensable tool for researchers aiming to unravel complex biological pathways. As methodologies for studying these pathways continue to evolve, compounds like Lapaquistat-d9 Acetate will play an increasingly pivotal role in advancing our understanding of human health and disease. The ongoing exploration of its applications promises to yield further insights into therapeutic interventions that could benefit patients worldwide.